Cas no 22659-83-2 (3-(2,3,5,6-Tetramethylbenzoyl)-acrylic Acid)

• Product name: 3-(2,3,5,6-Tetramethylbenzoyl)-acrylic Acid
• CAS No: 22659-83-2
• MF: C₁₄H₁₆O₃
• Molecular Weight: 232.27500
• CID: 251010
• PubChem ID: 2747595

3-(2,3,5,6-Tetramethylbenzoyl)-acrylic Acid Properties

Names and Identifiers

• 2-Butenoic acid,4-oxo-4-(2,3,5,6-tetramethylphenyl)-
• 4-oxo-4-(2,3,5,6-tetramethylphenyl)but-2-enoic acid
• (E)-4-(2,3,5,6-tetramethylphenyl)-4-oxo-2-butenoic acid
• 2-Butenoic acid,4-oxo-4-(2,3,5,6-tetramethylphenyl)
• 3-(2,3,5,6-TETRAMETHYLBENZOYL)ACRYLIC ACID
• 4-oxo-4-(2,3,5,6-tetramethyl-phenyl)-trans-crotonic acid
• 4-Oxo-4-(2,3,5,6-tetramethyl-phenyl)-trans-crotonsaeure
• Acrylicacid,3-(2,3,5,6-tetramethylbenzoyl)-(8CI)
• 22659-83-2
• DTXSID20372675
• FT-0613511
• 3-(2,3,5,6-Tetramethylbenzoyl)-acrylic Acid

• Inchi： InChI=1S/C14H16O3/c1-8-7-9(2)11(4)14(10(8)3)12(15)5-6-13(16)17/h5-7H,1-4H3,(H,16,17)/b6-5+
• InChIKey： ZTKCTDLIYGPZSY-AATRIKPKSA-N
• SMILES： OC(/C=C/C(C1=C(C)C(C)=CC(C)=C1C)=O)=O

Computed Properties

• 精确分子量: 232.11000
• 同位素质量: 232.109944368g/mol
• Isotope Atom Count: 0
• 氢键供体数量: 1
• 氢键受体数量: 3
• 重原子数量: 17
• 可旋转化学键数量: 3
• 复杂度: 318
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 0
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 1
• XLogP3: 2.8
• 拓扑分子极性表面积: 54.4Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 440.7±45.0 °C at 760 mmHg
• 闪点: 234.5±25.2 °C
• Refractive Index: 1.554
• PSA: 54.37000
• LogP: 2.74370
• 蒸气压: 0.0±1.1 mmHg at 25°C

3-(2,3,5,6-Tetramethylbenzoyl)-acrylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： S26-S36
• 安全术语：S26;S36
• Risk Phrases：R36/37/38
• 储存条件：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

3-(2,3,5,6-Tetramethylbenzoyl)-acrylic Acid Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives